Cas no 1805412-83-2 (4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1805412-83-2
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4807722
• Update Time: 2025-06-12

4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-3-1-4(6(10)11)12-7(5(3)9)13(14)15/h1,6H,2H2
• InChI Key： GJFILFRKLAWTSQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C([N+](=O)[O-])N=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine

Research Brief on 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine (CAS: 1805412-83-2)

The compound 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine (CAS: 1805412-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromomethyl, chloro, difluoromethyl, and nitro functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of agrochemicals and pharmaceuticals, where it is often employed in the construction of complex scaffolds.

Recent studies have focused on the synthetic utility of 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine in the preparation of novel pyridine-based derivatives. Researchers have demonstrated its efficacy as a key building block in nucleophilic substitution reactions, enabling the introduction of diverse substituents at the bromomethyl position. This flexibility has been exploited in the design of potential enzyme inhibitors and receptor modulators, particularly in the context of infectious diseases and cancer therapeutics.

In a 2023 publication in the Journal of Medicinal Chemistry, scientists reported the use of this compound in the development of novel kinase inhibitors. The bromomethyl group was shown to participate efficiently in cross-coupling reactions with various heterocyclic systems, yielding compounds with promising activity against specific cancer cell lines. The presence of both electron-withdrawing (nitro) and electron-donating (difluoromethyl) groups on the pyridine ring was noted to significantly influence the electronic properties of the resulting molecules.

From a safety and handling perspective, recent material safety data sheets (MSDS) have provided updated information on the proper storage and handling of 4-(Bromomethyl)-3-chloro-6-(difluoromethyl)-2-nitropyridine. The compound is classified as a skin and eye irritant, requiring appropriate personal protective equipment during laboratory use. Stability studies indicate that it should be stored under inert atmosphere at low temperatures to prevent degradation.

The agrochemical industry has also shown increasing interest in this compound, particularly in the development of new generation pesticides. Its structural features have been incorporated into novel insecticide candidates, with recent patent applications highlighting its effectiveness against resistant pest strains. The difluoromethyl group in particular has been identified as contributing to improved metabolic stability in field applications.

Future research directions for this compound include exploration of its potential in click chemistry applications and further investigation of its reactivity patterns under various catalytic conditions. The compound's versatility suggests it will continue to be an important tool in medicinal chemistry and chemical biology research for the foreseeable future.